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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of linalyl anthranilate in

fragrance formulations. This document includes its chemical and physical properties, olfactory

profile, and detailed experimental protocols for stability, sensory, and quantitative analysis.

Introduction to Linalyl Anthranilate
Linalyl anthranilate is an aromatic ester valued in the fragrance industry for its complex and

appealing scent profile.[1][2] It is a key ingredient in many perfumes and personal care

products, where it contributes to the overall fragrance complexity and longevity.[2] Chemically,

it is the ester of linalool and anthranilic acid.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of linalyl anthranilate is presented in

Table 1. This data is crucial for formulation development, ensuring compatibility with other

ingredients and predicting its behavior in different matrices.
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Property Value Reference

Molecular Formula C₁₇H₂₃NO₂ [3][4]

Molecular Weight 273.37 g/mol [3][4]

Appearance
Colorless to pale yellow oily

liquid
[4]

Odor

Floral, fruity, with notes of

grape, gardenia, and orange

blossom

[1][5][6]

Boiling Point 370-371 °C at 760 mmHg [4]

Flash Point > 200 °F [5]

Solubility
Soluble in ethanol; insoluble in

water
[3][4]

logP (o/w) 5.800 (estimated) [5]

Stability Sensitive to air and light [4]

Olfactory Profile and Application in Fragrance
Formulation
Linalyl anthranilate possesses a rich and multifaceted olfactory profile, characterized by floral

and fruity notes. Its scent is often described as reminiscent of gardenia, orange blossom, and

Concord grapes.[1][5][6] This complexity makes it a versatile ingredient in a wide range of

fragrance applications, from fine fragrances to personal care products like lotions and

shampoos.[2] It is particularly valued for its ability to add depth, richness, and a natural floral-

fruity character to a composition. Furthermore, its low volatility contributes to the longevity of a

fragrance.[2] The recommended usage level for linalyl anthranilate in a fragrance concentrate

is up to 8.0%.[5][7]

Experimental Protocols
The following protocols are designed to evaluate the performance and stability of linalyl
anthranilate in fragrance formulations.
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Accelerated Stability Testing of Linalyl Anthranilate in a
Fragrance Formulation
This protocol assesses the stability of linalyl anthranilate under stressed conditions to predict

its long-term stability.

Objective: To evaluate the impact of elevated temperature and UV light exposure on the

chemical stability of linalyl anthranilate in a simplified fragrance base.

Materials:

Linalyl anthranilate (98% purity)

Ethanol (perfumery grade)

UV-Vis Spectrophotometer

Gas Chromatograph-Mass Spectrometer (GC-MS)

Temperature-controlled oven

UV light chamber

Glass vials with airtight seals

Procedure:

Sample Preparation: Prepare a 1% (w/w) solution of linalyl anthranilate in ethanol.

Initial Analysis (T=0):

Perform UV-Vis spectrophotometric analysis to obtain the initial absorbance spectrum.

Conduct GC-MS analysis to determine the initial concentration of linalyl anthranilate.

Accelerated Aging:
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Temperature Stability: Place sealed vials of the solution in a temperature-controlled oven

at 40°C.

Light Stability: Place sealed vials of the solution in a UV light chamber at room

temperature.

Time-Point Analysis: At specified time intervals (e.g., 1, 2, 4, and 8 weeks), remove samples

from the oven and UV chamber.

Analysis of Aged Samples:

Visually inspect for any changes in color or clarity.

Perform UV-Vis spectrophotometry and GC-MS analysis as in the initial analysis.

Data Analysis: Compare the analytical data from the aged samples to the initial data to

determine the percentage degradation of linalyl anthranilate.

Illustrative Data Presentation:

Disclaimer: The following data is illustrative and intended to demonstrate how experimental

results would be presented. Actual results may vary.

Table 2: Hypothetical Stability Data for Linalyl Anthranilate (1% in Ethanol)
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Condition Time (weeks)
Visual
Appearance

Linalyl
Anthranilate
Concentration
(%)

Degradation
(%)

Control (Dark,

RT)
0 Clear, colorless 1.00 0

8 Clear, colorless 0.99 1

40°C (Dark) 1 Clear, colorless 0.98 2

2 Clear, colorless 0.96 4

4
Clear, pale

yellow
0.92 8

8
Clear, pale

yellow
0.85 15

UV Light (RT) 1
Clear, pale

yellow
0.95 5

2
Clear, pale

yellow
0.88 12

4 Clear, yellow 0.75 25

8 Clear, yellow 0.60 40

Sensory Evaluation of a Fragrance Accord containing
Linalyl Anthranilate
This protocol outlines a method for assessing the olfactory contribution of linalyl anthranilate
to a fragrance.

Objective: To determine the effect of linalyl anthranilate on the perceived scent profile and

longevity of a simple floral fragrance accord.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1675414?utm_src=pdf-body
https://www.benchchem.com/product/b1675414?utm_src=pdf-body
https://www.benchchem.com/product/b1675414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linalyl anthranilate

A simple floral accord (e.g., phenylethyl alcohol, hedione)

Ethanol (perfumery grade)

Perfumer's smelling strips (blotters)

A trained sensory panel (minimum of 5 panelists)

Procedure:

Fragrance Preparation:

Control Fragrance: Prepare a 10% solution of the floral accord in ethanol.

Test Fragrance: Prepare a 10% solution of the floral accord in ethanol, with the addition of

2% linalyl anthranilate (of the total concentrate).

Longevity on Blotter:

Dip smelling strips into both the control and test fragrances.

Evaluate the scent at regular intervals (e.g., initial, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).

Record the perceived intensity on a scale of 1 (very weak) to 5 (very strong).

Sensory Panel Evaluation:

Provide panelists with coded samples of both fragrances on smelling strips.

Ask panelists to describe the scent profile and rate attributes such as "floralcy,"

"fruityness," and "richness" on a scale of 1 to 10.

Ask panelists to state their preference.

Illustrative Data Presentation:
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Disclaimer: The following data is illustrative and intended to demonstrate how experimental

results would be presented. Actual results may vary.

Table 3: Hypothetical Sensory Panel Evaluation of a Floral Accord with and without Linalyl
Anthranilate

Attribute
Control Fragrance
(Average Score)

Test Fragrance with Linalyl
Anthranilate (Average
Score)

Floralcy 7.2 8.5

Fruityness 2.1 7.8

Richness 5.5 8.9

Overall Liking 6.8 9.1

Perceived Longevity (hrs) 6 10

Quantitative Analysis of Linalyl Anthranilate in a
Fragrance Product using GC-MS
This protocol describes the quantification of linalyl anthranilate in a finished fragrance

product.

Objective: To accurately determine the concentration of linalyl anthranilate in a complex

fragrance mixture.

Materials:

Fragrance product containing linalyl anthranilate

Linalyl anthranilate standard

Internal standard (e.g., methyl stearate)

Solvent (e.g., hexane)
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Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Calibration Curve: Prepare a series of standard solutions of linalyl anthranilate in hexane

with a fixed concentration of the internal standard.

Sample Preparation: Dilute a known amount of the fragrance product in hexane containing

the internal standard.

GC-MS Analysis:

Inject the standard solutions and the sample solution into the GC-MS.

Use a suitable GC column and temperature program to achieve good separation of linalyl
anthranilate from other fragrance components.

Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity

and selectivity.

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of linalyl anthranilate
to the peak area of the internal standard against the concentration of linalyl anthranilate.

Determine the concentration of linalyl anthranilate in the sample by using the calibration

curve.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for evaluating linalyl anthranilate in fragrance formulations.
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Caption: A generalized diagram of the olfactory signal transduction cascade.
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Conclusion
Linalyl anthranilate is a valuable fragrance ingredient that can significantly enhance the

complexity, richness, and longevity of a perfume. The protocols provided in these application

notes offer a framework for the systematic evaluation of its performance and stability in various

formulations. Further research into its specific interactions with other fragrance materials and

its behavior in different product bases will continue to expand its application in the fragrance

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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